Cas no 1250722-11-2 (2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole)
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
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- 2-[(PYRROLIDIN-2-YLMETHYL)SULFANYL]-1,3-BENZOTHIAZOLE
- 2-((Pyrrolidin-2-ylmethyl)thio)benzo[d]thiazole
- 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole
- Benzothiazole, 2-[(2-pyrrolidinylmethyl)thio]-
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- MDL: MFCD16075909
- Inchi: 1S/C12H14N2S2/c1-2-6-11-10(5-1)14-12(16-11)15-8-9-4-3-7-13-9/h1-2,5-6,9,13H,3-4,7-8H2
- InChI Key: ZBDWVIRUROTRDU-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CC1CCCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 237
- XLogP3: 2.4
- Topological Polar Surface Area: 78.5
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242235-0.05g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 0.05g |
$647.0 | 2024-06-19 | |
| Enamine | EN300-242235-0.1g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 0.1g |
$678.0 | 2024-06-19 | |
| Enamine | EN300-242235-0.25g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 0.25g |
$708.0 | 2024-06-19 | |
| Enamine | EN300-242235-0.5g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 0.5g |
$739.0 | 2024-06-19 | |
| Enamine | EN300-242235-1.0g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 1.0g |
$770.0 | 2024-06-19 | |
| Enamine | EN300-242235-2.5g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 2.5g |
$1509.0 | 2024-06-19 | |
| Enamine | EN300-242235-5.0g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 5.0g |
$2235.0 | 2024-06-19 | |
| Enamine | EN300-242235-10.0g |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 10.0g |
$3315.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5818-1G |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 1g |
¥ 2,455.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5818-5G |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole |
1250722-11-2 | 95% | 5g |
¥ 7,359.00 | 2023-04-04 |
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole
Comprehensive Overview of 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole (CAS No. 1250722-11-2)
In the realm of organic chemistry and pharmaceutical research, 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole (CAS No. 1250722-11-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a benzothiazole core linked to a pyrrolidine moiety via a sulfanyl bridge, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activities, and structure-activity relationships (SAR) to unlock its full potential.
The benzothiazole ring system is a well-known pharmacophore found in numerous bioactive molecules, including antimicrobial, anticancer, and anti-inflammatory agents. The incorporation of a pyrrolidine group, a common motif in alkaloids and pharmaceuticals, further enhances the compound's versatility. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, making it a subject of interest in medicinal chemistry. For instance, derivatives of 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole have shown promise in targeting neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.
From a synthetic perspective, the compound's sulfanyl linker offers opportunities for structural diversification. Chemists have employed click chemistry and cross-coupling reactions to generate libraries of analogs, enabling high-throughput screening for optimal bioactivity. The CAS No. 1250722-11-2 is frequently cited in patents and academic journals, reflecting its industrial relevance. Notably, its molecular weight and logP values suggest favorable drug-likeness, a critical factor in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.
Beyond pharmaceuticals, 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole has applications in material science. Its conjugated system and heteroatom-rich structure make it a candidate for organic electronics, such as OLEDs and sensors. Researchers are investigating its photophysical properties to develop next-generation fluorescent probes and photocatalysts. This dual utility in life sciences and advanced materials underscores its interdisciplinary appeal.
Environmental and green chemistry considerations are also shaping research around this compound. Innovations in solvent-free synthesis and catalytic methods aim to reduce waste and energy consumption during production. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and clean energy.
In summary, 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole (CAS No. 1250722-11-2) is a multifaceted compound with broad applicability. Its chemical stability, bioactivity, and material properties position it as a valuable asset in both academic and industrial settings. As research progresses, this molecule is poised to contribute to breakthroughs in healthcare, technology, and sustainability.
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